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Compound of Interest

Compound Name: Oleum

Cat. No.: B3057394

For Researchers, Scientists, and Drug Development Professionals

Oleum, also known as fuming sulfuric acid, is a solution of sulfur trioxide (SOs) in 100% sulfuric
acid (H2S0a.). It is a critical reagent and intermediate in numerous chemical processes,
including nitration, sulfonation, and the production of explosives. The physical properties of
oleum vary significantly with the concentration of free SOs, impacting its handling, storage, and
reactivity. This technical guide provides a comprehensive overview of the key physical
properties of different oleum grades, detailed experimental protocols for their determination,
and the underlying relationships between composition and physical characteristics.

Quantitative Data on Physical Properties

The physical properties of oleum are a function of the percentage of free sulfur trioxide
dissolved in sulfuric acid. The following tables summarize the density, viscosity, melting point,
boiling point, and vapor pressure for various oleum concentrations.

Table 1: Density and Viscosity of Oleum at 20°C
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% Free SOs (wiw)

Equivalent %

Density (g/lcm?) at Viscosity (cP) at

H2S04 20°C 20°C

0 100.00 1.8305 25.4
10 102.25 1.876 30.1
20 104.50 1.915 35.8
25 105.63 1.938 38.5
30 106.75 1.960 40.2
40 109.00 1.983 38.0
50 111.25 1.995 32.1
60 113.50 2.001 25.5
65 114.63 1.998 22.1
80 118.00 1.975

100 (Pure SOs) 122.50 1.920 1.6

Data compiled from various sources. Viscosity data for 80% free SOs is not readily available.

Table 2: Melting and Boiling Points of Oleum
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% Free SOs (wiw) Melting Point (°C) Boiling Point (°C) at 1 atm
0 10.4 290 (decomposes)
10 -11 184

20 -1 152

30 17 124

40 32 102

50 16 84

60 7 68

65 11 62

80 23 52

100 (Pure S0s) 16.8 44.8

Note: The melting and boiling points of oleum can be complex due to the presence of different
polysulfuric acids.

Table 3: Vapor Pressure of Oleum at Different

Temperatures
Vapor Pressure Vapor Pressure Vapor Pressure
% Free SOs (wiw)
(mmHg) at 20°C (mmHg) at 40°C (mmHg) at 60°C
10 15 6.5 22
20 3.8 15 45
30 8.5 30 85
40 18 55 140
50 35 100 240
60 60 160 360
65 75 190 420
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Vapor pressure increases significantly with both increasing temperature and increasing
concentration of free SOs.

Experimental Protocols

The determination of the physical properties of oleum requires specialized procedures and
stringent safety precautions due to its highly corrosive and fuming nature. All experiments must
be conducted in a well-ventilated fume hood with appropriate personal protective equipment
(PPE).

Determination of Density

Principle: The density of a liquid is its mass per unit volume. For a corrosive liquid like oleum, a
pycnometer or a digital density meter is recommended for accurate measurements.

Methodology (Pycnometer Method):
e Preparation and Safety:

o Don appropriate PPE: acid-resistant gloves (butyl rubber or Viton®), chemical splash
goggles, a face shield, and a lab coat.

o Ensure a safety shower and eyewash station are readily accessible.
o All work must be performed in a certified chemical fume hood.

e Procedure:

[e]

Clean and dry a pycnometer of a known volume (e.g., 25 mL) and its stopper.

o Weigh the empty, dry pycnometer with its stopper on an analytical balance and record the
mass (ma).

o Carefully fill the pycnometer with the oleum sample inside the fume hood, avoiding
inhalation of fumes.

o Insert the stopper, allowing excess liquid to be expelled through the capillary.
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o Wipe the outside of the pycnometer dry with a chemically resistant cloth.
o Weigh the filled pycnometer and record the mass (mz).

o Record the temperature of the oleum sample.

e Calculation:
o The mass of the oleum is m = m2 - ma.

o The density (p) is calculated using the formula: p = m/V, where V is the calibrated volume
of the pycnometer at the recorded temperature.

Determination of Viscosity

Principle: Viscosity is a measure of a fluid's resistance to flow. For oleum, a glass capillary
viscometer (e.g., an Ostwald or Ubbelohde type) made of borosilicate glass is suitable. The
experiment must be conducted in a temperature-controlled bath.

Methodology (Capillary Viscometer):
o Preparation and Safety:

o Adhere to all safety precautions outlined in section 2.1.

o Use a viscometer bath with a transparent window to allow for safe observation.
e Procedure:

o Clean and dry the viscometer thoroughly.

o Carefully charge the viscometer with the oleum sample to the indicated mark inside the
fume hood.

o Place the viscometer in a constant temperature bath and allow it to equilibrate for at least
30 minutes.

o Using a pipette bulb, draw the oleum up through the capillary tube to above the upper
timing mark.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b3057394?utm_src=pdf-body
https://www.benchchem.com/product/b3057394?utm_src=pdf-body
https://www.benchchem.com/product/b3057394?utm_src=pdf-body
https://www.benchchem.com/product/b3057394?utm_src=pdf-body
https://www.benchchem.com/product/b3057394?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3057394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Release the suction and measure the time (t) it takes for the meniscus of the oleum to fall
from the upper to the lower timing mark.

o Repeat the measurement at least three times and calculate the average flow time.

o Calculation:

o The kinematic viscosity (v) is calculated using the formula: v = C * t, where C is the
calibration constant of the viscometer.

o The dynamic viscosity (n) is calculated as: n =v * p, where p is the density of the oleum at
the same temperature.

Determination of Melting Point

Principle: The melting point is the temperature at which a substance changes from a solid to a
liquid state. For oleum, which can have a wide range of melting points, a capillary melting point
apparatus or a differential scanning calorimeter (DSC) can be used.

Methodology (Capillary Method):

o Preparation and Safety:
o Follow all safety precautions as described in section 2.1.
o Handle frozen oleum with extreme care.

e Procedure:

o If the oleum sample is liquid at room temperature, carefully cool a small amount in a
sealed container until it solidifies.

o Quickly crush the solidified oleum into a fine powder in a dry environment (e.g., a glove
box).

o Pack the powdered oleum into a glass capillary tube to a height of 2-3 mm and seal the
open end with a flame.
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o Place the capillary tube in a melting point apparatus.
o Heat the sample slowly (1-2 °C per minute) near the expected melting point.

o Record the temperature at which the first drop of liquid appears and the temperature at
which the last crystal melts. This range is the melting point.

Determination of Boiling Point

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure. Due to the fuming nature of oleum, this determination must
be performed in a closed or semi-closed apparatus.

Methodology (Ebulliometer):

e Preparation and Safety:
o Strict adherence to the safety protocols in section 2.1 is mandatory.
o The apparatus must be assembled within a fume hood.

e Procedure:

o Place a small volume of the oleum sample and a few boiling chips into the boiling flask of
an ebulliometer.

o Assemble the apparatus with a condenser to re-condense the vapors.
o Heat the sample gently until a steady reflux is observed.

o Record the temperature of the vapor that is in equilibrium with the boiling liquid. This is the
boiling point.

o Record the atmospheric pressure.

Mandatory Visualizations
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Relationship between SOs Concentration and Physical
Properties

The concentration of free sulfur trioxide is the primary determinant of the physical properties of

oleum. The following diagram illustrates the general trends observed.

Influence of SO3 Concentration on Oleum Properties
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Relationship between SOs concentration and oleum properties.

Experimental Workflow for Physical Property
Characterization

The following diagram outlines a logical workflow for the experimental determination of the
physical properties of an oleum sample, emphasizing safety and procedural order.
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Experimental Workflow for Oleum Characterization
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Workflow for characterizing oleum physical properties.
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Conclusion

The physical properties of oleum are highly dependent on the concentration of free sulfur
trioxide. A thorough understanding and accurate measurement of these properties are essential
for the safe and effective use of oleum in research and industrial applications. The
experimental protocols provided in this guide, when conducted with strict adherence to safety
procedures, will enable researchers and professionals to reliably characterize different grades
of oleum. The complex interplay between composition and physical properties underscores the
importance of consulting reliable data and employing precise analytical techniques when
working with this powerful chemical.

 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Different Oleum Grades]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3057394#physical-properties-of-different-oleum-
grades]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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